Cas no 408533-80-2 (Benzoic acid,3-(hydroxyamino)-4-nitro-)

• Product Name: Benzoic acid,3-(hydroxyamino)-4-nitro-
• CAS No: 408533-80-2
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• CID: 326246
• Update Time: 2024-01-28

Benzoic acid,3-(hydroxyamino)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(hydroxyamino)-4-nitro-
• Benzoic acid, 3-(hydroxyamino)-4-nitro- (9CI)

• Inchi： 1S/C7H6N2O5/c10-7(11)4-1-2-6(9(13)14)5(3-4)8-12/h1-3,8,12H,(H,10,11)
• InChI Key： RUQRPISTFCRAMI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C([N+]([O-])=O)C(NO)=C1

Computed Properties

• Exact Mass: 198.028
• Monoisotopic Mass: 198.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 115A^2